N-(3-imidazol-1-ylpropyl)-3-methoxynaphthalene-2-carboxamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C18H19N3O2/c1-23-17-12-15-6-3-2-5-14(15)11-16(17)18(22)20-7-4-9-21-10-8-19-13-21/h2-3,5-6,8,10-13H,4,7,9H2,1H3,(H,20,22)
• InChI Key: SGJSWMRAGCLKAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NCCCN3C=CN=C3
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

N-(3-imidazol-1-ylpropyl)-3-methoxynaphthalene-2-carboxamide, commonly known as IMPY, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

IMPY binds to beta-amyloid plaques in the brain, which allows for their detection through imaging techniques such as positron emission tomography (PET). This binding occurs through interactions with specific amino acid residues within the beta-amyloid protein.
Biochemical and Physiological Effects:
IMPY has been shown to have a high affinity for beta-amyloid plaques in the brain, which makes it a promising imaging agent for the detection of Alzheimer's disease. In addition, studies have suggested that IMPY may have potential therapeutic effects in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using IMPY in lab experiments is its high affinity for beta-amyloid plaques, which allows for accurate detection and imaging. However, one limitation of using IMPY is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on IMPY. One area of focus is the development of new imaging techniques that utilize IMPY to detect beta-amyloid plaques in the brain. In addition, further research is needed to explore the potential therapeutic effects of IMPY in the treatment of neurodegenerative diseases. Finally, studies are needed to investigate the potential toxicity of IMPY and to develop methods for minimizing any negative effects.

Synthesis Methods

IMPY can be synthesized through a multistep process involving the reaction of 3-methoxynaphthalene-2-carboxylic acid with 1,2-diaminoethane and imidazole. The resulting compound is then purified through a series of steps, including recrystallization and chromatography.

Scientific Research Applications

IMPY has been studied for its potential applications in the field of neuroscience. Specifically, it has been investigated as a potential imaging agent for the detection of beta-amyloid plaques in the brains of individuals with Alzheimer's disease. In addition, IMPY has been studied for its potential use in the diagnosis and treatment of other neurodegenerative diseases, such as Parkinson's disease.